5-((2-chloro-6-fluorobenzyl)thio)-1-ethyl-6-(2-methoxybenzyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

• IUPAC Name: 5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methylpyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C23H22ClFN4O2S/c1-4-29-21-20(14(2)27-29)26-23(32-13-16-17(24)9-7-10-18(16)25)28(22(21)30)12-15-8-5-6-11-19(15)31-3/h5-11H,4,12-13H2,1-3H3
• InChI Key: QRQFAKONORNXQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CC=C3OC)SCC4=C(C=CC=C4Cl)F
• Molecular Formula: C23H22ClFN4O2S
• Molecular Weight: 473.0 g/mol

Description

5-((2-chloro-6-fluorobenzyl)thio)-1-ethyl-6-(2-methoxybenzyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C23H22ClFN4O2S and its molecular weight is 472.96. The purity is usually 95%.
BenchChem offers high-quality 5-((2-chloro-6-fluorobenzyl)thio)-1-ethyl-6-(2-methoxybenzyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((2-chloro-6-fluorobenzyl)thio)-1-ethyl-6-(2-methoxybenzyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds derived from related chemical structures have been synthesized and tested against various cancer cell lines, demonstrating anticancer activity. For example, derivatives of 6-fluorobenzo[b]pyran and related pyrimidine thione derivatives have shown significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, suggesting their potential as anticancer agents (Hammam et al., 2005).

Anti-inflammatory and Analgesic Agents

Novel compounds with structures incorporating benzodifuran, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds have shown significant COX-2 inhibition, analgesic activity, and anti-inflammatory effects, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Several newly synthesized compounds, including benzothiazole pyrimidine derivatives, have demonstrated excellent in vitro antibacterial and antifungal activities against various pathogens, suggesting their use as potent antimicrobial agents (Maddila et al., 2016).

Enzyme Inhibition for Therapeutic Applications

Research on pyrazolo[3,4-d]pyrimidine derivatives as potential inhibitors of specific enzymes has highlighted their capability to act as therapeutic agents through enzyme inhibition. For instance, analogues in this class have been synthesized and evaluated for their ability to inhibit adenosine kinase, showing promise for the treatment of conditions related to enzyme dysregulation (Cottam et al., 1993).